Cas no 1637303-61-7 (4-chloro-2-methoxy-6-methylpyridine-3-carbonitrile)

• Product Name: 4-chloro-2-methoxy-6-methylpyridine-3-carbonitrile
• CAS No: 1637303-61-7
• MF: C₈H₇ClN₂O
• MW: 182.60698056221
• CID: 5271554
• Update Time: 2026-03-09

4-chloro-2-methoxy-6-methylpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-methoxy-6-methylnicotinonitrile
• 4-chloro-2-methoxy-6-methylpyridine-3-carbonitrile

• Inchi： 1S/C8H7ClN2O/c1-5-3-7(9)6(4-10)8(11-5)12-2/h3H,1-2H3
• InChI Key： MWONWWCIJMXSPK-UHFFFAOYSA-N
• SMILES： C(#N)C1=C(OC)N=C(C)C=C1Cl

Additional information on 4-chloro-2-methoxy-6-methylpyridine-3-carbonitrile

Introduction to 4-chloro-2-methoxy-6-methylpyridine-3-carbonitrile (CAS No. 1637303-61-7)

4-chloro-2-methoxy-6-methylpyridine-3-carbonitrile (CAS No. 1637303-61-7) is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural framework. This compound, featuring a pyridine core substituted with a chloro group at the 4-position, a methoxy group at the 2-position, a methyl group at the 6-position, and a nitrile group at the 3-position, presents an intriguing scaffold for further chemical manipulation and biological evaluation.

The pyridine ring is a fundamental structural motif in medicinal chemistry, widely recognized for its ability to interact with biological targets such as enzymes and receptors. The presence of the chloro substituent enhances the electrophilicity of the ring, making it a suitable candidate for nucleophilic substitution reactions, which are pivotal in drug synthesis. Additionally, the methoxy and methyl groups introduce steric and electronic effects that can modulate the compound's reactivity and binding affinity.

The nitrile group at the 3-position of the pyridine ring adds another layer of functionality, enabling further derivatization through hydrolysis or reduction to yield carboxylic acids or amines, respectively. This flexibility makes 4-chloro-2-methoxy-6-methylpyridine-3-carbonitrile a valuable building block for constructing more complex molecules with potential therapeutic applications.

In recent years, there has been growing interest in exploring novel heterocyclic compounds for their pharmacological properties. Pyridine derivatives have been extensively studied for their role in treating various diseases, including cancer, infectious diseases, and neurological disorders. The structural features of 4-chloro-2-methoxy-6-methylpyridine-3-carbonitrile make it an attractive candidate for developing new drugs targeting these conditions.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer. By modifying the structure of 4-chloro-2-methoxy-6-methylpyridine-3-carbonitrile, researchers can fine-tune its interactions with kinase targets to develop more effective inhibitors. Several recent studies have demonstrated the efficacy of pyridine-based kinase inhibitors in preclinical models, highlighting the importance of compounds like this in drug discovery.

Another area where 4-chloro-2-methoxy-6-methylpyridine-3-carbonitrile shows promise is in the development of agrochemicals. Pyridine derivatives are commonly used in pesticides and herbicides due to their ability to disrupt essential biological processes in pests. The unique combination of substituents in this compound may confer novel properties that make it an effective tool in crop protection strategies.

The synthesis of 4-chloro-2-methoxy-6-methylpyridine-3-carbonitrile typically involves multi-step organic reactions starting from commercially available pyridine precursors. The chlorination step is often performed using reagents such as phosphorus oxychloride (POCl₃) or thionyl chloride (SOCl₂), while methylation can be achieved using dimethyl sulfate or methyl iodide. The introduction of the nitrile group is typically accomplished through cyanation reactions using reagents like copper(I) cyanide (CuCN) or trimethylsilyl cyanide (TMSCN).

Recent advances in synthetic methodologies have improved the efficiency and scalability of producing 4-chloro-2-methoxy-6-methylpyridine-3-carbonitrile. For instance, catalytic hydrogenation techniques have been employed to enhance selectivity and yield during functional group transformations. Additionally, green chemistry principles have been applied to minimize waste and improve sustainability in the synthesis process.

The biological activity of 4-chloro-2-methoxy-6-methylpyridine-3-carbonitrile has been evaluated through various in vitro assays. Initial studies have shown that this compound exhibits inhibitory effects on certain enzymes and may have potential applications as an anti-inflammatory agent. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

In conclusion, 4-chloro-2-methoxy-6-methylpyridine-3-carbonitrile (CAS No. 1637303-61-7) is a structurally interesting compound with significant potential in pharmaceutical and agrochemical research. Its versatile functional groups provide ample opportunities for further chemical modification and biological evaluation. As our understanding of drug design continues to evolve, compounds like this will play an increasingly important role in developing novel therapeutics for various diseases.